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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259 Get Quote

Despite its classification as a multifunctional dye with potential applications in biological

research, a comprehensive review of scientific literature reveals a significant lack of specific,

documented uses of Lanasol Yellow 4G within the field of molecular biology. While product

descriptions from various chemical suppliers suggest its utility in observing cellular structures

and tracking biomolecules, there is a notable absence of published research detailing its

mechanism of action, experimental protocols, or any associated signaling pathways in a

biological context.

Lanasol Yellow 4G is broadly categorized as a fluorescent dye, a class of molecules essential

for a wide range of biological experiments.[1][2] Dyes in this category are generally employed

to analyze cell structures, monitor biomolecules, assess cell functions, and differentiate cell

types.[1][3][4] However, the specific protocols, quantitative data, and mechanistic insights that

are crucial for researchers, scientists, and drug development professionals are not available for

Lanasol Yellow 4G in the context of molecular biology.

Current research predominantly focuses on the environmental impact of Lanasol Yellow 4G,

particularly its removal from industrial wastewater through methods such as adsorption and

photodegradation.[5][6][7][8] These studies provide detailed experimental setups for

environmental remediation but do not offer any information on its application as a tool in

molecular or cellular biology.
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While specific data on its use in biological systems is unavailable, the general chemical and

physical properties of Lanasol Yellow 4G are documented by suppliers.

Property Value Source

CAS Number 70247-70-0 [9][2]

Molecular Formula C₁₉H₁₂BrCl₂N₅Na₂O₈S₂ [9][2]

Molecular Weight 699.25 g/mol [9][2]

Potential vs. Documented Applications
The generic description of Lanasol Yellow 4G as a "multifunctional dye" suggests potential for

a variety of applications in a research setting.[1][2][3][4] However, without published studies,

any discussion of its use in molecular biology remains speculative. For a dye to be effectively

utilized in this field, researchers would require detailed information on:

Excitation and Emission Spectra: To determine the appropriate light sources and filters for

fluorescence microscopy or flow cytometry.

Quantum Yield and Photostability: To understand the brightness and stability of the dye

under experimental conditions.

Cell Permeability and Toxicity: To ascertain its ability to enter living cells and its potential to

interfere with biological processes.

Specificity of Staining: To identify which cellular components or biomolecules it may bind to.

At present, this critical information is not available in the scientific literature.

Conclusion
For researchers, scientists, and drug development professionals, the utility of a chemical

compound is contingent on a robust body of evidence supporting its application. In the case of

Lanasol Yellow 4G, while its chemical identity is known, its role in molecular biology is

currently undefined. The absence of specific experimental protocols, quantitative data, and

visualizations of its interactions within biological systems means that it cannot be
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recommended as a tool for molecular biology research at this time. The scientific community

has yet to publish findings that would enable the creation of an in-depth technical guide for its

use in this field. Therefore, professionals seeking a fluorescent dye for molecular biology

applications should consider well-documented and validated alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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